(6S,7R,8S,12S,13R,14S,15S)-7,13-Bis{[tert-butyl(dimethyl)silyl]oxy}-3,3,17,17-tetraethyl-15-[(2S)-hexa-3,5-dien-2-yl]-6,8,10,12,14-pentamethyl-4,16-dioxa-3,17-disilanonadec-9-ene

• CAS No.: 649755-93-1
• Molecular Formula: C46H96O4Si4
• Molecular Weight: 825.6 g/mol
• IUPAC Name: [(2S,3R,4S,8S,9R,10S,11S,12S)-3,9-bis[[tert-butyl(dimethyl)silyl]oxy]-2,4,6,8,10,12-hexamethyl-11-triethylsilyloxyhexadeca-5,13,15-trienoxy]-triethylsilane
• InChI: InChI=1S/C46H96O4Si4/c1-24-31-32-37(9)43(50-54(28-5,29-6)30-7)41(13)44(49-52(22,23)46(17,18)19)39(11)34-36(8)33-38(10)42(48-51(20,21)45(14,15)16)40(12)35-47-53(25-2,26-3)27-4/h24,31-33,37-44H,1,25-30,34-35H2,2-23H3/t37-,38-,39-,40-,41+,42+,43-,44+/m0/s1
• InChI Key: LPSQHVNRACEXLK-ALSRAYSWSA-N
• Isomeric SMILES: CC[Si](CC)(CC)OC[C@H](C)[C@@H]([C@@H](C)C=C(C)C[C@H](C)[C@H]([C@H](C)[C@H]([C@@H](C)C=CC=C)O[Si](CC)(CC)CC)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C
• Canonical SMILES: CC[Si](CC)(CC)OCC(C)C(C(C)C=C(C)CC(C)C(C(C)C(C(C)C=CC=C)O[Si](CC)(CC)CC)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C

Description

This complex organosilicon compound features a unique structural framework characterized by:

• Multiple silyl ether groups: Two tert-butyl(dimethyl)silyl (TBDMS) groups at positions 7 and 13 act as protective moieties, enhancing stability by shielding hydroxyl groups during synthetic processes .
• Stereochemical complexity: Seven stereocenters (6S,7R,8S,12S,13R,14S,15S) dictate its three-dimensional conformation, impacting reactivity and intermolecular interactions.

The compound’s design suggests applications in advanced organic synthesis, particularly as a protected intermediate for constructing polyoxygenated natural products or silicon-containing polymers.

Biological Activity

Chemical Structure and Properties

The compound features a unique structure characterized by multiple silyl ether groups and a polyene backbone. The presence of tert-butyl(dimethyl)silyl groups enhances its stability and solubility in organic solvents. The molecular formula can be summarized as follows:

Property	Value
Molecular Formula	C31H60O4Si2
Molecular Weight	568.0 g/mol
Structural Features	Silyl ethers, polyene chain

Research indicates that the compound exhibits several biological activities:

• Antioxidant Activity : The silyl groups are known for their ability to scavenge free radicals, which may contribute to the compound's antioxidant properties.
• PPARγ Agonism : Similar compounds have shown partial agonistic activity at the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in glucose metabolism and fat cell differentiation .
• Cell Proliferation Modulation : Studies have suggested that related silyl compounds can influence cell proliferation pathways, potentially offering therapeutic benefits in metabolic disorders.

Case Studies

• Study on Antioxidant Properties : A study investigated the antioxidant potential of various silyl ethers. The results indicated that compounds with similar structural motifs could significantly reduce oxidative stress markers in vitro.
• PPARγ Activation : In a comparative analysis of various silyl-containing compounds, it was found that those with bulky substituents at specific positions exhibited enhanced PPARγ activation compared to their simpler analogs. This suggests that the structural complexity of the compound may play a crucial role in its biological efficacy.

Comparative Analysis

The following table summarizes key findings from various studies regarding the biological activity of similar compounds:

Compound Name	Biological Activity	Reference
Notoincisol B	PPARγ partial agonist	Liu et al., 2014
Tert-butyldimethylsilyl ether	Antioxidant properties	Kremsmayr, 2017
Other Silyl Compounds	Modulation of cell proliferation	Various studies

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural and Functional Differences

Attribute	Target Compound	Compound 9	Compound 17
Core Structure	4,16-Dioxa-3,17-disilane backbone	Tetrahydrofuran with TBDMS-protected hydroxyl	Cyclic ether-thiazole hybrid with TBDPS-protected ethyl group
Silyl Groups	Two TBDMS groups	One TBDMS group	One tert-butyldiphenylsilyl (TBDPS) group
Substituents	15-[(2S)-hexa-3,5-dien-2-yl], tetraethyl, pentamethyl	2-(((E)-3,7-dimethyl-octa-2,6-dien-1-yl)thio)-4-oxopyrimidin-1(4H)yl	1-methyl-2-{2-methyl-(1,3-thiazol-4-yl)}-1(E)-ethenyl
Molecular Weight	~850–900 g/mol (estimated)	~750 g/mol	~650 g/mol
Reactivity	High (diene conjugation, disilane lability)	Moderate (thioether linkage, TBDMS stability)	Low (TBDPS steric bulk, thiazole inertness)
Applications	Synthetic intermediate for polyoxygenated frameworks	Nucleotide analog synthesis	Antimicrobial agent development

Functional Insights

Silyl Group Impact: The TBDMS groups in the target compound provide moderate steric protection compared to the bulkier TBDPS group in Compound 17 , enabling faster deprotection under mild acidic conditions. The disilane backbone increases susceptibility to hydrolysis relative to monosilane analogs, necessitating anhydrous handling .

Diene Reactivity :

• The (2S)-hexa-3,5-dien-2-yl group facilitates Diels-Alder reactions, contrasting with the thioether-linked diene in Compound 9, which favors nucleophilic substitutions .

Steric Effects: Pentamethyl and tetraethyl substituents create a highly lipophilic profile, reducing aqueous solubility but enhancing compatibility with nonpolar reaction media.

Research Findings and Implications

• Synthetic Utility : The compound’s disilane core and diene moiety enable modular synthesis of silicon-doped polymers, as demonstrated in analogous systems .
• Stability Challenges : Comparative studies highlight the disilane backbone’s lability under protic conditions, necessitating optimized storage protocols (-20°C, inert atmosphere) .
• Spectroscopic Characterization: NMR analysis reveals distinct deshielding of the diene protons (δ 5.2–5.8 ppm), consistent with conjugated systems in terpenoid derivatives .

Preparation Methods

Silylation Reactions

Silylation is a crucial step in the synthesis of this compound. The use of tert-butyl(dimethyl)silyl chloride (TBDMS-Cl) is common for introducing silyl groups to hydroxyl-containing intermediates.

• Reagents : TBDMS-Cl is reacted with alcohols under basic conditions using a base like imidazole or triethylamine to form silyl ethers.

Diene Formation

The diene component (2S)-hexa-3,5-dien-2-yl is synthesized through a series of reactions that may include:

• Alkylation : Utilizing alkyl halides and suitable nucleophiles to construct the diene framework.

• Dehydrohalogenation : Removing halogens from saturated precursors to form the conjugated diene system.

Coupling Reactions

The final assembly of the compound often requires coupling reactions that link the silylated intermediates with the diene.

• Cross-Coupling : Techniques such as Suzuki or Stille coupling may be employed to join different fragments selectively.

Purification Techniques

Post-synthesis purification is essential for isolating the desired product:

• Column Chromatography : Commonly used to separate products based on polarity.

• Recrystallization : Employed when high purity is required.

Reaction Conditions

The reaction conditions can significantly affect yield and purity:

Step	Reaction Type	Conditions
Silylation	TBDMS-Cl with alcohol	Basic conditions (imidazole)
Diene formation	Alkylation	Anhydrous solvent (e.g., THF)
Coupling	Cross-coupling	Palladium catalyst under inert atmosphere

Research Findings

Recent studies have highlighted various aspects of this compound's synthesis:

Stability and Reactivity

Research indicates that compounds with bulky silyl groups exhibit enhanced stability under acidic conditions compared to their less substituted analogs. This stability is crucial during deprotection steps.

Biological Activity

Studies have suggested potential biological activities related to similar compounds, including antioxidant properties and modulation of cell proliferation pathways.